Cas no 941999-21-9 (N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide)

• Product Name: N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide
• CAS No: 941999-21-9
• MF: C₁₉H₁₇N₃O₂
• MW: 319.357184171677
• CID: 5461051
• Update Time: 2025-10-11

N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide
• VU0504076-1
• N1-benzyl-N2-(2-methylquinolin-4-yl)oxalamide
• N1-(2-Methyl-4-quinolinyl)-N2-(phenylmethyl)ethanediamide

• Inchi： 1S/C19H17N3O2/c1-13-11-17(15-9-5-6-10-16(15)21-13)22-19(24)18(23)20-12-14-7-3-2-4-8-14/h2-11H,12H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key： CDYPTELGXKABAE-UHFFFAOYSA-N
• SMILES： O=C(C(NCC1C=CC=CC=1)=O)NC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• XLogP3: 3
• Topological Polar Surface Area: 71.1

Additional information on N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide

N'-Benzyl-N-(2-Methylquinolin-4-Yl)Ethanediamide: A Comprehensive Overview

The compound with CAS No. 941999-21-9, known as N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzyl group with a 2-methylquinolin-4-yl moiety through an ethanediamide linker. The ethanediamide group plays a crucial role in determining the compound's chemical reactivity and physical properties.

Recent studies have highlighted the potential of N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide in various applications, particularly in the development of advanced materials and pharmaceuticals. Its structure, featuring a quinoline ring with a methyl substituent, contributes to its stability and electronic properties. The benzyl group further enhances its solubility and compatibility with organic solvents, making it a versatile building block for synthesizing more complex molecules.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The ethanediamide group allows for the formation of amide bonds, which are essential in constructing biocompatible polymers and nanoparticles. These materials have shown potential in targeted drug delivery, where controlled release mechanisms are critical for therapeutic efficacy. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensing applications.

From a synthetic perspective, the preparation of N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide involves a multi-step process that typically begins with the synthesis of the quinoline derivative. The introduction of the methyl group at the 2-position is followed by nucleophilic substitution or coupling reactions to attach the benzyl and ethanediamide groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

The physical properties of this compound are equally intriguing. Its melting point, determined through differential scanning calorimetry (DSC), provides insights into its thermal stability, which is crucial for applications involving high temperatures. The compound's UV-vis spectrum reveals absorption bands characteristic of conjugated systems, underscoring its potential as a chromophore in optoelectronic devices. Furthermore, its fluorescence properties have been studied under various conditions, highlighting its utility in sensing and imaging technologies.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide with unprecedented accuracy. These studies have shed light on the molecule's frontier molecular orbitals and charge transfer mechanisms, providing a deeper understanding of its reactivity and electronic behavior. Such insights are invaluable for designing new materials with tailored properties.

In conclusion, N'-benzyl-N-(2-methylquinolin-4-yl)ethanediamide (CAS No. 941999-21-9) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing technologies ranging from drug delivery to optoelectronics. As research continues to unfold, this compound is poised to contribute even more significantly to scientific innovation.